Cas no 4542-70-5 (N,N-bis[(p-tolylsulphonyl)methyl]ethylamine)

N,N-bis[(p-tolylsulphonyl)methyl]ethylamine structure
4542-70-5 structure
Product Name:N,N-bis[(p-tolylsulphonyl)methyl]ethylamine
CAS No:4542-70-5
MF:C18H23NO4S2
MW:381.509522676468
CID:929901
PubChem ID:78299
Update Time:2025-04-19

N,N-bis[(p-tolylsulphonyl)methyl]ethylamine Chemical and Physical Properties

Names and Identifiers

    • N,N-bis[(p-tolylsulphonyl)methyl]ethylamine
    • N,N-Bis((p-tolylsulphonyl)methyl)ethylamine
    • N,N-bis{[(4-methylphenyl)sulfonyl]methyl}ethanamine
    • QUVOXOIEHSGNAH-UHFFFAOYSA-N
    • N,N-Bis(p-tolylsulfonylmethyl)ethylamine
    • 4542-70-5
    • SCHEMBL3974874
    • NS00049304
    • DTXSID90275760
    • N,N-Bis[(p-tolylsulfonyl)methyl]ethylamine
    • N,N-Bis(tosylmethyl)ethanamine
    • EINECS 224-897-5
    • Inchi: 1S/C18H23NO4S2/c1-4-19(13-24(20,21)17-9-5-15(2)6-10-17)14-25(22,23)18-11-7-16(3)8-12-18/h5-12H,4,13-14H2,1-3H3
    • InChI Key: QUVOXOIEHSGNAH-UHFFFAOYSA-N
    • SMILES: CCN(CS(C1C=CC(C)=CC=1)(=O)=O)CS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 381.10699
  • Monoisotopic Mass: 381.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 88.3A^2

Experimental Properties

  • Density: 1.243
  • Boiling Point: 581.1°C at 760 mmHg
  • Flash Point: 305.2°C
  • Refractive Index: 1.57
  • PSA: 71.52
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